Cas no 633296-52-3 (Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI))

• Product Name: Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI)
• CAS No: 633296-52-3
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 881160
• PubChem ID: 2148476
• Update Time: 2025-04-19

Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI)
• N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide

• Inchi： 1S/C13H13N3O3/c1-15-10(8-11(17)16(2)13(15)19)14-12(18)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,18)
• InChI Key： QXMBGXAQTOHKTL-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NC(C2C=CC=CC=2)=O)N1C)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides